molecular formula C13H19ClO2 B8556490 1-Chloroethyl adamantane-1-carboxylate

1-Chloroethyl adamantane-1-carboxylate

Cat. No.: B8556490
M. Wt: 242.74 g/mol
InChI Key: VUDLOLAZJLNVQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Chloroethyl adamantane-1-carboxylate is a useful research compound. Its molecular formula is C13H19ClO2 and its molecular weight is 242.74 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H19ClO2

Molecular Weight

242.74 g/mol

IUPAC Name

1-chloroethyl adamantane-1-carboxylate

InChI

InChI=1S/C13H19ClO2/c1-8(14)16-12(15)13-5-9-2-10(6-13)4-11(3-9)7-13/h8-11H,2-7H2,1H3

InChI Key

VUDLOLAZJLNVQF-UHFFFAOYSA-N

Canonical SMILES

CC(OC(=O)C12CC3CC(C1)CC(C3)C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 1-adamantanecarboxylic acid (1.50 g) in water (22 mL), sodium carbonate (3.53 g) was added, and the mixture was stirred at 100° C. for 20 minutes. After cooling to 0° C., tetrabutylammonium hydrogen sulfate (1.00 g), chloroform (30 mL) and 1-chloroethyl sulfochloridate (1.94 g) were added to the reaction mixture, and the mixture was stirred at 0° C. for 1 hour and at room temperature for 12 hours. To the reaction solution, water was added, and the mixture was extracted twice with chloroform. The combined organic layer was washed with brine and then dried over anhydrous sodium sulfate. The insoluble was filtered off and the filtrate was concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (silica gel cartridge, hexane:ethyl acetate=100:0-50:50) to give 1-chloroethyl adamantane-1-carboxylate (A-2-1, 1.10 g) as a colorless oil.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
3.53 g
Type
reactant
Reaction Step One
Name
Quantity
22 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two
Quantity
1 g
Type
catalyst
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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